3-Hydroxymethyl-picumast
3-Hydroxymethyl-picumast
Brand Name:
Vulcanchem
CAS No.:
102402-47-1
VCID:
VC20745724
InChI:
InChI=1S/C25H29ClN2O4/c1-18-22-8-7-21(15-24(22)32-25(30)23(18)17-29)31-14-2-9-27-10-12-28(13-11-27)16-19-3-5-20(26)6-4-19/h3-8,15,29H,2,9-14,16-17H2,1H3
SMILES:
CC1=C(C(=O)OC2=C1C=CC(=C2)OCCCN3CCN(CC3)CC4=CC=C(C=C4)Cl)CO
Molecular Formula:
C25H29ClN2O4
Molecular Weight:
457 g/mol
3-Hydroxymethyl-picumast
CAS No.: 102402-47-1
Cat. No.: VC20745724
Molecular Formula: C25H29ClN2O4
Molecular Weight: 457 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 102402-47-1 |
|---|---|
| Molecular Formula | C25H29ClN2O4 |
| Molecular Weight | 457 g/mol |
| IUPAC Name | 7-[3-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]propoxy]-3-(hydroxymethyl)-4-methylchromen-2-one |
| Standard InChI | InChI=1S/C25H29ClN2O4/c1-18-22-8-7-21(15-24(22)32-25(30)23(18)17-29)31-14-2-9-27-10-12-28(13-11-27)16-19-3-5-20(26)6-4-19/h3-8,15,29H,2,9-14,16-17H2,1H3 |
| Standard InChI Key | KSEGSVAXULZZCC-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)OC2=C1C=CC(=C2)OCCCN3CCN(CC3)CC4=CC=C(C=C4)Cl)CO |
| Canonical SMILES | CC1=C(C(=O)OC2=C1C=CC(=C2)OCCCN3CCN(CC3)CC4=CC=C(C=C4)Cl)CO |
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